N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-4-butoxybenzamide

• IUPAC Name: N-[(3-benzamidophenyl)carbamothioyl]-4-butoxybenzamide
• InChI: InChI=1S/C25H25N3O3S/c1-2-3-16-31-22-14-12-19(13-15-22)24(30)28-25(32)27-21-11-7-10-20(17-21)26-23(29)18-8-5-4-6-9-18/h4-15,17H,2-3,16H2,1H3,(H,26,29)(H2,27,28,30,32)
• InChI Key: UWSGRABYRASREB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC(=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C25H25N3O3S
• Molecular Weight: 447.6 g/mol

Description

N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-4-butoxybenzamide, also known as BAPTA-AM, is a chemical compound that is widely used in scientific research. This compound is a calcium chelator, which means that it can bind to calcium ions and prevent them from participating in cellular processes. BAPTA-AM has been used in a variety of applications, including studies of cellular signaling pathways, enzyme regulation, and gene expression.

Mechanism of Action

N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-4-butoxybenzamide works by binding to calcium ions and preventing them from participating in cellular processes. This compound is a chelator, which means that it can form stable complexes with metal ions. When N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-4-butoxybenzamide binds to calcium ions, it forms a complex that is unable to participate in cellular signaling pathways or enzyme activity. This can lead to changes in cellular function and gene expression.
Biochemical and Physiological Effects:
N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-4-butoxybenzamide has a number of biochemical and physiological effects on cells and tissues. This compound can alter the activity of enzymes, modulate the expression of genes, and affect the function of signaling pathways. N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-4-butoxybenzamide has also been shown to have an impact on neuronal function, cardiac physiology, and immune system function.

Advantages and Limitations for Lab Experiments

N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-4-butoxybenzamide has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is a highly specific calcium chelator, which means that it can be used to study the role of calcium ions in cellular processes with a high degree of precision. However, N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-4-butoxybenzamide has a relatively short half-life in cells, which can limit its usefulness in certain experiments. Additionally, N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-4-butoxybenzamide can be toxic to cells at high concentrations, which can complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research involving N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-4-butoxybenzamide. One area of interest is the development of new chelators that are more specific and have longer half-lives in cells. Another area of interest is the use of N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-4-butoxybenzamide in studies of disease processes, such as cancer and neurodegenerative disorders. Finally, there is interest in using N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-4-butoxybenzamide in the development of new therapeutic agents that target calcium signaling pathways.

Synthesis Methods

N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-4-butoxybenzamide can be synthesized using a variety of methods, but the most common approach involves the reaction of 1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid (BAPTA) with 4-butoxyaniline and benzoyl isothiocyanate. The resulting product is then treated with acetic anhydride to produce N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-4-butoxybenzamide.

Scientific Research Applications

N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-4-butoxybenzamide is widely used in scientific research to study the role of calcium ions in various cellular processes. This compound has been used to investigate the regulation of enzyme activity, the activation of signaling pathways, and the modulation of gene expression. N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-4-butoxybenzamide has also been used in studies of neuronal function, cardiac physiology, and immune system function.